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Compound of Interest

Compound Name: endo-Tetrahydrodicyclopentadiene

Cat. No.: B1210996

An In-depth Technical Guide to the Physicochemical Properties of Endo-
Tetrahydrodicyclopentadiene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the melting and boiling points of
endo-tetrahydrodicyclopentadiene, a key physical property for its application in various
research and development fields. This document outlines the empirical data, the methodologies
for their determination, and a logical workflow for these experimental processes.

Physicochemical Data of Endo-
Tetrahydrodicyclopentadiene

Endo-tetrahydrodicyclopentadiene, also known as endo-Tricyclo[5.2.1.02,°]decane, is a
saturated hydrocarbon with the molecular formula CioHze.[1] Its thermal properties are critical
for handling, storage, and application in chemical synthesis and materials science.

Quantitative Data Summary

The melting and boiling points of endo-tetrahydrodicyclopentadiene are summarized in the
table below. The data is compiled from various chemical suppliers and databases.
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Property Value
Melting Point 75-79°C
Boiling Point 192 °C

References: Melting Point:[1][2][3][4][5][6][7], Boiling Point:[1][2][3][5](6][7][8]

Experimental Protocols for Determination of Melting
and Boiling Points

The following sections detail the standard laboratory procedures for determining the melting
and boiling points of a solid compound like endo-tetrahydrodicyclopentadiene.

Melting Point Determination

The melting point of a crystalline solid is the temperature at which it transitions from a solid to a
liquid phase. This is a crucial indicator of purity.

Apparatus:

Capillary tubes

Melting point apparatus (e.g., Thiele tube with oil bath or a digital melting point device)

Thermometer

Mortar and pestle
Procedure:

» Sample Preparation: A small amount of dry endo-tetrahydrodicyclopentadiene is finely
ground using a mortar and pestle. The powdered sample is then packed into a capillary tube
to a height of 2-3 mm.

o Apparatus Setup: The capillary tube is placed in the heating block or oil bath of the melting
point apparatus. The thermometer is positioned so that the bulb is level with the sample.
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e Heating: The sample is heated at a steady and slow rate, typically 1-2 °C per minute, as the
temperature approaches the expected melting point.

o Observation: The temperature at which the first drop of liquid appears is recorded as the
beginning of the melting range. The temperature at which the entire solid has melted into a
clear liquid is recorded as the end of the melting range. For a pure substance, this range is
typically narrow (0.5 - 1 °C).

Boiling Point Determination

The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure
surrounding the liquid, and the liquid changes into a vapor.

Apparatus:

o Small test tube

Capillary tube (sealed at one end)

Thiele tube or other heating bath

Thermometer

Beaker
Procedure:

e Sample Preparation: A small amount (approximately 0.5 mL) of liquid sample is required.
Since endo-tetrahydrodicyclopentadiene is a solid at room temperature, it must first be
melted.

o Apparatus Setup: The melted sample is placed in a small test tube. A capillary tube, sealed
at one end, is inverted and placed into the test tube with the open end submerged in the
liquid. The test tube is then attached to a thermometer and placed in a heating bath.

e Heating: The heating bath is gently heated. As the temperature rises, a stream of bubbles
will emerge from the open end of the capillary tube.
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+ Observation: Heating is continued until a rapid and continuous stream of bubbles is
observed. The heat is then removed, and the bath is allowed to cool slowly.

* Recording the Boiling Point: The temperature at which the bubbling stops and the liquid
begins to enter the capillary tube is recorded as the boiling point.

Logical Workflow for Physicochemical Analysis

The following diagram illustrates the logical workflow for the experimental determination of the
melting and boiling points of a chemical compound such as endo-
tetrahydrodicyclopentadiene.
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Caption: Workflow for Melting and Boiling Point Determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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